Cas no 102791-96-8 (1H-1,2,4-Triazole, 1-(3-methyl-4-nitrophenyl)-)

• Product Name: 1H-1,2,4-Triazole, 1-(3-methyl-4-nitrophenyl)-
• CAS No: 102791-96-8
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 3561766
• Update Time: 2025-04-22

1H-1,2,4-Triazole, 1-(3-methyl-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(3-methyl-4-nitrophenyl)-

• Inchi： 1S/C9H8N4O2/c1-7-4-8(12-6-10-5-11-12)2-3-9(7)13(14)15/h2-6H,1H3
• InChI Key： OWROQSJHLIWNMW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C(C)=C2)C=NC=N1

Computed Properties

• Exact Mass: 204.064726g/mol
• Monoisotopic Mass: 204.064726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.19g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 76.5Ų